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For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of 3-Cyclohexylpropionic acid propyl
ester, a specialty chemical with potential applications in various scientific and industrial fields.
As a Senior Application Scientist, this document is structured to deliver not just data, but also
contextual insights derived from analogous chemical structures and established synthetic
methodologies. Given the relative obscurity of this specific ester in readily available scientific
literature, this guide synthesizes direct information where possible and provides expert-
informed extrapolations from closely related compounds to offer a well-rounded and practical
resource. Every effort has been made to ground the information in authoritative sources and
established chemical principles.

Section 1: Chemical Identity and Nomenclature

The precise identification of a chemical compound is fundamental to any scientific
investigation. 3-Cyclohexylpropionic acid propyl ester is a carboxylic ester characterized by a
cyclohexyl group attached to a propionic acid backbone, with a propyl ester functional group.
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Synonyms and ldentifiers:

Clarity in nomenclature is crucial to avoid ambiguity. The primary synonyms and identifiers for
this compound are:

o Systematic Name: Propyl 3-cyclohexylpropanoate

o Common Names: 3-Cyclohexylpropionic acid propyl ester, 3-Cyclohexylpropy! propionate
e CAS Number: 97158-38-8

e Molecular Formula: C12H220:2

e Molecular Weight: 198.31 g/mol

It is important to distinguish this compound from structurally similar esters that are more
prevalent in flavor and fragrance applications, such as:

 Allyl 3-cyclohexylpropionate (CAS: 2705-87-5): Often referred to as "pineapple ester," this
compound has a double bond in its ester group, which significantly alters its reactivity and
sensory properties.[1]

o Cyclohexyl propionate (CAS: 6222-35-1): In this isomer, the propyl and cyclohexyl groups
are reversed; the propionic acid is esterified with cyclohexanol.[2]

Section 2: Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various applications
and are essential for process design, formulation, and safety assessments.
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Property Value Source/Comment

Appearance Colorless to pale yellow liquid Estimated

Green, fruity, with blueberry
Odor _ [3]
and bilberry nuances

Boiling Point 248-249 °C at 760 mmHg Estimated
Specific Gravity 0.9228 g/cm? at 20 °C [3]
Refractive Index 1.4507 at 20 °C [3]
Flash Point 213 °F (100.5 °C) Estimated

Soluble in alcohol; sparingly
Solubility soluble in water (est. 5.19 Estimated
mg/L at 25 °C)

Section 3: Synthesis and Manufacturing

While a specific, validated protocol for the industrial-scale synthesis of 3-Cyclohexylpropionic
acid propy! ester is not widely published, a logical and efficient synthetic route can be
extrapolated from established methods for analogous esters, particularly allyl 3-
cyclohexylpropionate. The synthesis is a two-step process:

o Hydrogenation of a Phenylpropanoid Precursor: This step involves the reduction of an
aromatic ring to a cyclohexane ring. A common and industrially viable starting material is
cinnamic acid or its methyl ester. The double bond in the propenoic acid side chain is also
saturated during this process.

 Esterification: The resulting 3-cyclohexylpropionic acid is then esterified with propanol to
yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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